Cas no 77736-43-7 (28-Nor Brassinolide)

• Product Name: 28-Nor Brassinolide
• CAS No: 77736-43-7
• Molecular Formula: C₂₇H₄₆O₆
• Molecular Weight: 466.65054
• CID: 1063546
• PubChem ID: 13845880

28-Nor Brassinolide Properties

Names and Identifiers

• 28-Nor Brassinolide
• NORBRASSINOLIDE
• NORBRASSINOLIDE (NBI)
• 24-Demethylbrassinolide
• (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R)-3,4-dihydroxy-6-methylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
• 77736-43-7
• (3aS,5S,6R,7aR,7bS,9aS,10R,12aS,12bS)-10-[(3R,4R)-3,4-Dihydroxy-6-methylheptan-2-yl]-5,6-dihydroxy-7a,9a-dimethylhexadecahydro-3H-benzo[c]indeno[5,4-e]oxepin-3-one
• 28-Norbrassinolide
• DTXSID00551143
• CHEBI:230969

• InChIKey： CJNLSQRTIXIHGW-BNYRCUELSA-N
• Inchi： InChI=1S/C27H46O6/c1-14(2)10-22(29)24(31)15(3)17-6-7-18-16-13-33-25(32)20-11-21(28)23(30)12-27(20,5)19(16)8-9-26(17,18)4/h14-24,28-31H,6-13H2,1-5H3/t15-,16-,17+,18-,19-,20+,21-,22+,23+,24+,26+,27+/m0/s1
• SMILES： CC(C)CC(C(C(C)C1CCC2C1(CCC3C2COC(=O)C4C3(CC(C(C4)O)O)C)C)O)O

Computed Properties

• Exact Mass: 466.32900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 466.32943918g/mol
• Heavy Atom Count: 33
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• LogP: 2.93730
• PSA: 107.22000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Brassinolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Brassinolides and derivatives